![molecular formula C19H20FN3O4S B2951106 4-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-fluorophenyl)benzamide CAS No. 898657-16-4](/img/structure/B2951106.png)
4-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-fluorophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-fluorophenyl)benzamide, also known as Compound X, is a synthetic small molecule that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonylureas and has been shown to possess potent inhibitory activity against a specific protein target, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 4-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-fluorophenyl)benzamide X involves the inhibition of a specific protein target, which is involved in various cellular processes such as cell growth, proliferation, and survival. By inhibiting this protein target, this compound X can disrupt the signaling pathways that are essential for the growth and survival of cancer cells, leading to their death. In addition, this compound X can also improve glucose homeostasis by enhancing insulin sensitivity, which is achieved by modulating the activity of specific enzymes involved in glucose metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound X are primarily related to its inhibitory activity against a specific protein target. By inhibiting this protein target, this compound X can modulate various cellular processes, leading to its therapeutic effects. In cancer research, the biochemical and physiological effects of this compound X include the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. In diabetes research, the biochemical and physiological effects of this compound X include the enhancement of insulin sensitivity, improvement of glucose uptake, and modulation of glucose metabolism. In neurological disorder research, the biochemical and physiological effects of this compound X include the reduction of oxidative stress and inflammation, and the enhancement of neuronal survival.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-fluorophenyl)benzamide X in lab experiments include its potent inhibitory activity against a specific protein target, its well-established synthesis method, and its broad therapeutic potential. However, the limitations of using this compound X in lab experiments include its potential toxicity, its limited solubility in water, and its potential off-target effects.
Future Directions
There are several future directions for the research and development of 4-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-fluorophenyl)benzamide X. One potential direction is to further optimize its structure to improve its potency, selectivity, and pharmacokinetic properties. Another potential direction is to explore its therapeutic potential in other diseases, such as cardiovascular diseases and autoimmune disorders. Additionally, the development of novel drug delivery systems for this compound X could also enhance its therapeutic efficacy and reduce its potential toxicity.
Synthesis Methods
The synthesis of 4-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-fluorophenyl)benzamide X involves a multi-step process that starts with the reaction between 4-fluorobenzoyl chloride and piperazine to form 4-fluorobenzoylpiperazine. This intermediate is then reacted with acetic anhydride to yield 4-acetylpiperazin-1-yl-4-fluorobenzamide. Finally, the addition of sulfonyl chloride leads to the formation of the desired product, this compound.
Scientific Research Applications
4-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-fluorophenyl)benzamide X has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurological disorders. In cancer research, this compound X has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In diabetes research, this compound X has been shown to improve glucose homeostasis by enhancing insulin sensitivity. In neurological disorder research, this compound X has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
properties
IUPAC Name |
4-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-fluorophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN3O4S/c1-14(24)22-10-12-23(13-11-22)28(26,27)18-8-2-15(3-9-18)19(25)21-17-6-4-16(20)5-7-17/h2-9H,10-13H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKJMJQSNQVTBHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.